Cas no 912770-43-5 (3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride)

• Product Name: 3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride
• CAS No: 912770-43-5
• MF: C₁₂H₁₀Cl₂OS
• MW: 273.178200244904
• MDL: MFCD08689431
• CID: 4780690
• PubChem ID: 54775510
• Update Time: 2025-05-21

3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride
• 3-chloro-5-propan-2-yl-1-benzothiophene-2-carbonyl chloride
• 3-chloro-5-(propan-2-yl)-1-benzothiophene-2-carbonyl chloride

• MDL： MFCD08689431
• Inchi： 1S/C12H10Cl2OS/c1-6(2)7-3-4-9-8(5-7)10(13)11(16-9)12(14)15/h3-6H,1-2H3
• InChI Key： INEKWJMXIUOBHP-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)SC2C=CC(=CC=21)C(C)C

Computed Properties

• Exact Mass: 271.9829415 g/mol
• Monoisotopic Mass: 271.9829415 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 273.2
• XLogP3: 5.5
• Topological Polar Surface Area: 45.3

Additional information on 3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride

3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride (CAS No. 912770-43-5)

The compound 3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride, identified by the CAS registry number 912770-43-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom in the ring structure. The presence of chlorine and isopropyl groups further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its role as a precursor for synthesizing novel semiconducting materials, which exhibit enhanced electronic properties such as high charge carrier mobility and improved stability under ambient conditions. These findings suggest that 3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride could play a pivotal role in the next generation of organic light-emitting diodes (OLEDs) and photovoltaic devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent chlorination reactions. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the product, making it more accessible for large-scale production. Furthermore, the regioselectivity of the substitution reactions has been optimized through careful control of reaction conditions, ensuring the formation of the desired isomer with high fidelity.

The structural uniqueness of 3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride lies in its combination of electron-withdrawing chlorine substituents and electron-donating isopropyl groups. This balance creates a molecule with both activating and deactivating substituents, which can be exploited in various chemical transformations. For instance, recent research has demonstrated its utility as a building block for constructing complex polycyclic aromatic hydrocarbons (PAHs), which are essential components in nanotechnology and molecular electronics.

Beyond its synthetic applications, this compound has also found relevance in biochemistry. Studies have shown that derivatives of 3-Chloro-5-isopropyl-1-benzothiophene exhibit moderate cytotoxicity against certain cancer cell lines, suggesting potential avenues for drug discovery. However, further investigations are required to fully understand its mechanism of action and to assess its suitability as a therapeutic agent.

In conclusion, 3-Chloro-5-isopropyl-1-benzothiophene-2-carbonyl chloride (CAS No. 912770-43-5) stands as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool for researchers and industry professionals alike.